Cas no 2229583-03-1 (2-difluoro(phenyl)methylcyclopropan-1-amine)

• Product Name: 2-difluoro(phenyl)methylcyclopropan-1-amine
• CAS No: 2229583-03-1
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 5854448
• PubChem ID: 165852953
• Update Time: 2025-06-28

2-difluoro(phenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-difluoro(phenyl)methylcyclopropan-1-amine
• 2229583-03-1
• EN300-1861681
• 2-[difluoro(phenyl)methyl]cyclopropan-1-amine

• Inchi： 1S/C10H11F2N/c11-10(12,8-6-9(8)13)7-4-2-1-3-5-7/h1-5,8-9H,6,13H2
• InChI Key： FDRHEHNBXSXBPX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1CC1N)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-difluoro(phenyl)methylcyclopropan-1-amine

Exploring the Unique Properties and Applications of 2-Difluoro(phenyl)methylcyclopropan-1-amine (CAS No. 2229583-03-1)

The chemical compound 2-difluoro(phenyl)methylcyclopropan-1-amine (CAS No. 2229583-03-1) has garnered significant attention in recent years due to its unique structural features and potential applications in various industries. This compound, characterized by its cyclopropane ring and difluoromethylphenyl substitution, presents intriguing possibilities for researchers and manufacturers alike. In this comprehensive overview, we delve into the molecular characteristics, synthesis pathways, and emerging uses of this fascinating molecule.

From a structural perspective, 2-difluoro(phenyl)methylcyclopropan-1-amine combines several pharmacophoric elements that make it particularly interesting for medicinal chemistry applications. The cyclopropylamine moiety is known to confer metabolic stability to molecules, while the difluoromethyl group can significantly influence the compound's electronic properties and bioavailability. These features have led to growing interest in this compound as a potential building block for novel therapeutic agents.

The synthesis of 2-difluoro(phenyl)methylcyclopropan-1-amine typically involves multi-step organic transformations. Recent advances in fluorination chemistry have made the preparation of such difluorinated compounds more accessible to researchers. The compound's stability under various conditions makes it particularly valuable for further chemical modifications, a quality that has been highlighted in several recent publications in organic chemistry journals.

One of the most searched questions regarding this compound relates to its potential biological activities. While specific pharmacological data may be limited due to its relatively recent discovery, the structural analogs of 2-difluoro(phenyl)methylcyclopropan-1-amine have shown promise in various therapeutic areas. Researchers are particularly interested in exploring its potential as a precursor for CNS-active compounds, given the known effects of similar cyclopropylamine derivatives on neurotransmitter systems.

In material science applications, 2-difluoro(phenyl)methylcyclopropan-1-amine has shown potential as a building block for advanced polymers. The difluoromethyl group can impart unique electronic properties to materials, making them suitable for specialized applications in electronics and coatings. Recent studies have investigated its incorporation into high-performance polymers with enhanced thermal stability and dielectric properties.

The compound's stereochemical properties have also become a point of interest for researchers. The chiral center in the molecule opens possibilities for developing enantiomerically pure derivatives, which could have significant implications for asymmetric synthesis and chiral drug development. This aspect has been the subject of several recent investigations in academic and industrial research settings.

From an environmental perspective, the fluorine atoms in 2-difluoro(phenyl)methylcyclopropan-1-amine raise important questions about its ecological impact. Current research is focusing on understanding the biodegradation pathways of such fluorinated organic compounds, addressing one of the most common concerns raised in environmental chemistry forums and discussions.

The commercial availability of 2-difluoro(phenyl)methylcyclopropan-1-amine has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer the compound in various purity grades, with analytical data including NMR spectra and HPLC purity profiles. The pricing and availability trends for this specialty chemical have become a frequent topic in chemical sourcing discussions.

Safety considerations for handling 2-difluoro(phenyl)methylcyclopropan-1-amine follow standard laboratory protocols for amine compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. These safety aspects are commonly addressed in chemical safety databases and material safety data sheets.

Looking toward the future, research directions for 2-difluoro(phenyl)methylcyclopropan-1-amine appear promising. The compound's versatility as a synthetic intermediate continues to attract interest from both academic and industrial researchers. Emerging applications in agrochemical development and material science suggest that this molecule may play an increasingly important role in various technological advancements.

For researchers seeking to work with 2-difluoro(phenyl)methylcyclopropan-1-amine, several analytical techniques have proven particularly useful for characterization. Mass spectrometry and vibrational spectroscopy methods can provide detailed structural information, while chromatographic techniques are essential for purity assessment. These analytical approaches are frequently discussed in chemical methodology publications.

The patent landscape surrounding 2-difluoro(phenyl)methylcyclopropan-1-amine and its derivatives has been gradually expanding. Recent filings indicate growing intellectual property interest in applications ranging from pharmaceutical compositions to specialty materials. This trend reflects the compound's potential commercial value and has become a topic of interest in chemical business analyses.

In conclusion, 2-difluoro(phenyl)methylcyclopropan-1-amine (CAS No. 2229583-03-1) represents an intriguing case study in modern chemical research. Its unique combination of structural features, synthetic accessibility, and potential applications across multiple disciplines make it a compound worth watching in the coming years. As research continues to uncover new properties and uses for this molecule, its importance in both academic and industrial chemistry is likely to grow significantly.